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For Researchers, Scientists, and Drug Development Professionals

D-Erythritol 4-phosphate and its related metabolic pathways represent a critical nexus in the

biochemistry of various organisms, from pathogenic bacteria to plants. Understanding the key

enzymes that govern these pathways is paramount for the development of novel therapeutics,

herbicides, and for advancing our knowledge of fundamental metabolic processes. This

technical guide provides an in-depth exploration of the core enzymes involved in the

metabolism of D-erythritol 4-phosphate, with a focus on the erythritol catabolic pathway in

Brucella, the methylerythritol phosphate (MEP) pathway for isoprenoid biosynthesis, and key

interacting enzymes of the pentose phosphate pathway.

Key Metabolic Pathways Involving D-Erythritol 4-
Phosphate and its Analogs
D-Erythritol 4-phosphate metabolism is primarily associated with two distinct and vital

pathways: the catabolism of erythritol, notably in the pathogenic bacterium Brucella, and the

ubiquitous methylerythritol phosphate (MEP) pathway for the biosynthesis of isoprenoids.

Furthermore, the intermediate D-erythrose 4-phosphate is a key player in the pentose

phosphate pathway.

Erythritol Catabolism in Brucella
Brucella species, the causative agents of brucellosis, possess a specialized pathway for the

catabolism of erythritol, a four-carbon sugar alcohol found in high concentrations in the
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reproductive tissues of certain host animals. This pathway converts erythritol into D-erythrose

4-phosphate, which then enters the pentose phosphate pathway.[1][2][3]
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The Methylerythritol Phosphate (MEP) Pathway
The MEP pathway is an essential metabolic route for the synthesis of isopentenyl diphosphate

(IPP) and dimethylallyl diphosphate (DMAPP), the universal precursors for isoprenoids. This

pathway is found in most bacteria, including pathogens like Mycobacterium tuberculosis and

Escherichia coli, as well as in plants and apicomplexan parasites, but is absent in humans,

making its enzymes attractive drug targets. A key intermediate in this pathway is 2-C-methyl-D-
erythritol 4-phosphate (MEP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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